Loganetin
Overview
Description
Loganetin is a non-toxic natural product that may be applied in the antibacterial agent development for treating multidrug-resistant Gram negative infections .
Synthesis Analysis
A gram-scale synthesis of loganetin has been accomplished from the readily accessible S - (+)-carvone. The key reactions of the synthesis are a Favorskii rearrangement to introduce four stereocenters and a sulfuric acid-meditated deprotection/cyclization reaction to assemble the sensitive dihydropyran ring with complete stereoselectivity .Molecular Structure Analysis
Loganetin has a molecular formula of C11H16O5 and a molecular weight of 228.242 Da . It has a 5,6-fused bicyclic framework . In molecular docking analysis, it was found that loganetin binds exactly to the ATP-binding site .Chemical Reactions Analysis
The key reactions in the synthesis of Loganetin involve a Favorskii rearrangement to introduce four stereocenters and a sulfuric acid-meditated deprotection/cyclization reaction to assemble the sensitive dihydropyran ring .Physical And Chemical Properties Analysis
Loganetin has a density of 1.3±0.1 g/cm3, a boiling point of 375.7±42.0 °C at 760 mmHg, and a flash point of 145.5±21.4 °C .Scientific Research Applications
Protection against Acute Kidney Injury
Loganetin has been found to protect against rhabdomyolysis-induced acute kidney injury . It does this by modulating the toll-like receptor 4 signalling pathway . This protective effect was identified in a mouse model of acute kidney injury induced by rhabdomyolysis .
Inhibition of Lymphoma Cell Proliferation
Research has shown that Loganetin can inhibit the proliferation of lymphoma cells . It promotes apoptosis (programmed cell death) in these cells by inactivating the Wnt/β-Catenin pathway . This pathway is known to play a crucial role in cell proliferation and survival .
Promotion of Apoptosis in Lymphoma Cells
In addition to inhibiting cell proliferation, Loganetin also promotes apoptosis in lymphoma cells . This is achieved through the inactivation of the Wnt/β-Catenin pathway , which is a critical regulator of cell survival .
Synergistic Effects with 5-Fluorouracil in Gastric Cancer Treatment
Loganetin has been found to have synergistic effects with 5-fluorouracil (5FU), a common chemotherapy drug, in the treatment of gastric cancer . While 5FU is generally effective against gastrointestinal tumors, resistance often develops in gastric cancer . The combination of Loganetin and 5FU could potentially overcome this resistance .
Safety And Hazards
properties
IUPAC Name |
methyl (1R,4aS,6S,7R,7aS)-1,6-dihydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O5/c1-5-8(12)3-6-7(10(13)15-2)4-16-11(14)9(5)6/h4-6,8-9,11-12,14H,3H2,1-2H3/t5-,6+,8-,9+,11+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWOHZIIPBYAMJX-KHBMLBSESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CC2C1C(OC=C2C(=O)OC)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@H](C[C@H]2[C@@H]1[C@@H](OC=C2C(=O)OC)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Loganetin | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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